Cas no 56391-56-1 (Netilmicin)

Netilmicin(Netilmicin)It belongs to aminoglycoside antibiotics,The antibacterial effect is basically similar to that of gentamicin,For Enterobacteriaceae such as Escherichia coli\Klebsiella spp\Enterobacter spp\Proteus spp\Shigella spp\Salmonella spp\Acidobacter citricola\Serratia spp\Pseudomonas aeruginosa\Nitrate negative bacilli have good antibacterial effect.

Netilmicin structure

Product Name:Netilmicin

CAS No:56391-56-1

Molecular Formula:C₂₁H₄₁N₅O₇

Molecular Weight:475.57954

CID:367574

PubChem ID:441306

Netilmicin Properties

Names and Identifiers

- Netilmicin
- O-3-Deoxy-4-C-methyl-3-(methylamino)-β-L-arabinopyranosyl- (1→6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-α-D-glyc-ero-hex-4-enopyranosyl- (1→4) ]-2-deoxy-N1- ethyl-D-streptamine
- ( 2S-cis)-4-0-[ 3-ami- no-6-( aminomethyl )-3,4-dihydro-2H-py-ran-2-yl]-2-deoxy-6-0-[3-deoxy-4-C-meth-yl-3-( methylamino )-β-arabinopyrano-syl] -N1-ethyl-D-streptamine
- 1-N-ethyl-sisomicin
- D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1&reg
- 1-N-ethylsisomicin
- certomycin
- D-Streptamine,O-3-deoxy-4-C-methyl-3-(methylamino)-b-L-arabinopyranosyl-(1&amp
- netillin
- netilyn
- netroymcin
- nettacin
- ntl
- ntromicine
- ntromycin
- reg
- vectacin
- 56391-57-2
- Netilmicinum
- Netilmicin [INN:BAN]
- Netira
- NCGC00179265-08
- Netilmicina
- Prestwick3_001101
- C07657
- O-(2,6-Diamino-2,3,4,6-tetradesoxy-alpha-glycero-4-hexenopyranosyl-(1-4)-O-(3-desoxy-4-C-methyl-3-methylamino-beta-L-arabinopyranosyl-(1-6)-2-desoxy-N1-ethyl-D-streptamin
- Netilmicina [INN-Spanish]
- NSC 759586
- AB00514048
- 4O5J85GJJB
- BRN 5316582
- 1-N-Aethylsisomicin
- CIDUJQMULVCIBT-MQDUPKMGSA-N
- SCHEMBL18763322
- BDBM50470664
- Netilmicin (INN)
- NCGC00179265-01
- NCGC00179265-05
- DB00955
- NETILMICIN [INN]
- 56391-56-1
- Netira (TN)
- D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4))-2-deoxy-N1-ethyl-
- D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)- .BETA.-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->4))-2-DEOXY-N(SUP 1)-ETHYL-
- UNII-4O5J85GJJB
- EN300-7481433
- Netilmicine [INN-French]
- NETILMICIN [MI]
- NETILMICIN [VANDF]
- NS00004708
- BPBio1_001324
- BSPBio_001202
- DTXSID1048542
- O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->6))-2-DEOXY-N(SUP 3)-ETHYL-L-STREPTAMINE
- 2-hydroxycyclohexyloxy)-5-methyl-4-
- GTPL12159
- NETILMICIN SULFATE
- Netilmicine
- (methylamino)tetrahydro-2H-pyran-3,5-diol
- NSC-759586
- Netilmicinum [INN-Latin]
- D08268
- Netilmicin,(S)
- 3,4-dihydro-2H-pyran-2-yloxy)-6-(ethylamino)-
- HSDB 3584
- NETILMICIN [HSDB]
- amino-3-((2S,3R)-3-amino-6-(aminomethyl)-
- (2R,3R,4R,5R)-2-{[(1S,2S,3R,4S,6R)-4-amino-3-{[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy}-6-(ethylamino)-2-hydroxycyclohexyl]oxy}-5-methyl-4-(methylamino)oxane-3,5-diol
- Q2553496
- EINECS 260-146-8
- NETILMICIN [WHO-DD]
- D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-beta-L-arabinopyranosyl(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl(1-4))-2-deoxy-N(sup 1)-ethyl-
- D-Streptamine, O-3-deoxy-4-C-methyl-3-(methylamino)-.beta.-L-arabinopyranosyl-(1->6)-O-[2,6-diamino-2,3,4,6-tetradeoxy-.alpha.-D-glycero-hex-4-enopyranosyl-(1->4)]-2-deoxy-N1-ethyl-
- (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4-amino-3-[[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-6-(ethylamino)-2-hydroxy-cyclohexoxy]-5-methyl-4-(methylamino)tetrahydropyran-3,5-diol
- (2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4-amino-3-[[(2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-6-(ethylamino)-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
- (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4-
- CHEMBL1572
- J01GB07
- netilmicin
- (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4-amino-3-(((2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)oxy)-6-(ethylamino)-2-hydroxycyclohexyl)oxy-5-methyl-4-(methylamino)oxane-3,5-diol
- CS-0092512
- Nettacin
- Netilmicina (INN-Spanish)
- Ntromycin
- HY-127054
- Netilmicinum (INN-Latin)
- S01AA23
- Netilyn
- Sch 20569
- Zetamicin
- D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-BETA-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-ALPHA-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->4))-2-DEOXY-N(SUP 1)-ETHYL-
- DTXCID4028098
- 1-N-Ethylsisomicin
- Netilmicine (INN-French)
- Netromycin (TN)
- O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-BETA-L-ARABINOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-ALPHA-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->6))-2-DEOXY-N(SUP 3)-ETHYL-L-STREPTAMINE
- D-STREPTAMINE, O-3-DEOXY-4-C-METHYL-3-(METHYLAMINO)-.BETA.-L-ARABINOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-GLYCERO-HEX-4-ENOPYRANOSYL-(1->4))-2-DEOXY-N(SUP 1)-ETHYL-
- Netillin
- (2R,3R,4R,5R)-2-((1S,2S,3R,4S,6R)-4-amino-3-(((2S,3R)-3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl)oxy)-6-(ethylamino)-2-hydroxy-cyclohexoxy)-5-methyl-4-(methylamino)tetrahydropyran-3,5-diol
- NAtromicine
- Ntromicine
- Vectacin
- Netromicine
- NTL
- +Expand
- InChIKey： CIDUJQMULVCIBT-MQDUPKMGSA-N
- Inchi： InChI=1S/C21H41N5O7/c1-4-26-13-7-12(24)16(32-19-11(23)6-5-10(8-22)31-19)14(27)17(13)33-20-15(28)18(25-3)21(2,29)9-30-20/h5,11-20,25-29H,4,6-9,22-24H2,1-3H3/t11-,12+,13-,14+,15-,16-,17+,18-,19-,20-,21+/m1/s1
- SMILES： CCNC1CC(C(C(C1OC2C(C(C(CO2)(C)O)NC)O)O)OC3C(CC=C(O3)CN)N)N

Computed Properties

Exact Mass: 475.30100
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 8
Monoisotopic Mass: 475.301
Heavy Atom Count: 33
Complexity: 673
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Hydrogen Bond Acceptor Count: 12
Topological Polar Surface Area: 200A^2
Isotope Atom Count: 0
XLogP3: -4.2
Topological Polar Surface Area: 200A^2
Molecular Weight: 475.6

Experimental Properties

LogP: -0.31800
PSA: 199.73000
Refractive Index: 1.7500 (estimate)
Boiling Point: 575.33°C (rough estimate)
Flash Point: 367.7°C
Solubility: 100mg/mL
Color/Form: White crystalline powder
Solubility: It is easily soluble in water and its aqueous solution is relatively stable
Specific Rotation: D26 +164° (c = 3 in water)
Density: 1.2404 (rough estimate)